Cas no 2137470-97-2 (4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]-)

4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]-, is a specialized organic compound featuring a piperidine core functionalized with a cyclopropanecarboxamide group. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical synthesis, particularly for designing bioactive molecules targeting central nervous system (CNS) or enzyme modulation. The cyclopropyl moiety enhances conformational rigidity, while the carboxyl and amide groups offer sites for further derivatization. Its balanced lipophilicity and steric profile may improve drug-like properties in lead optimization. Suitable for controlled reactions, this compound is typically handled under inert conditions due to its sensitivity. Purity and stability are critical for reproducible results in research applications.
4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- structure
2137470-97-2 structure
Product Name:4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]-
CAS No:2137470-97-2
MF:C12H20N2O3
MW:240.298803329468
CID:5255794
PubChem ID:165950638
Update Time:2025-05-20

4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]-
    • EN300-377622
    • 2137470-97-2
    • 2-(cyclopropylformamido)-3-(piperidin-4-yl)propanoic acid
    • Inchi: 1S/C12H20N2O3/c15-11(9-1-2-9)14-10(12(16)17)7-8-3-5-13-6-4-8/h8-10,13H,1-7H2,(H,14,15)(H,16,17)
    • InChI Key: CVOFJQTWIPEGQZ-UHFFFAOYSA-N
    • SMILES: N1CCC(CC(NC(C2CC2)=O)C(O)=O)CC1

Computed Properties

  • Exact Mass: 240.14739250g/mol
  • Monoisotopic Mass: 240.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.202±0.06 g/cm3(Predicted)
  • Boiling Point: 499.8±28.0 °C(Predicted)
  • pka: 3.67±0.10(Predicted)

4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-377622-0.05g
2-(cyclopropylformamido)-3-(piperidin-4-yl)propanoic acid
2137470-97-2 95.0%
0.05g
$827.0 2025-03-16
Enamine
EN300-377622-0.1g
2-(cyclopropylformamido)-3-(piperidin-4-yl)propanoic acid
2137470-97-2 95.0%
0.1g
$867.0 2025-03-16
Enamine
EN300-377622-0.25g
2-(cyclopropylformamido)-3-(piperidin-4-yl)propanoic acid
2137470-97-2 95.0%
0.25g
$906.0 2025-03-16
Enamine
EN300-377622-0.5g
2-(cyclopropylformamido)-3-(piperidin-4-yl)propanoic acid
2137470-97-2 95.0%
0.5g
$946.0 2025-03-16
Enamine
EN300-377622-1.0g
2-(cyclopropylformamido)-3-(piperidin-4-yl)propanoic acid
2137470-97-2 95.0%
1.0g
$986.0 2025-03-16
Enamine
EN300-377622-2.5g
2-(cyclopropylformamido)-3-(piperidin-4-yl)propanoic acid
2137470-97-2 95.0%
2.5g
$1931.0 2025-03-16
Enamine
EN300-377622-5.0g
2-(cyclopropylformamido)-3-(piperidin-4-yl)propanoic acid
2137470-97-2 95.0%
5.0g
$2858.0 2025-03-16
Enamine
EN300-377622-10.0g
2-(cyclopropylformamido)-3-(piperidin-4-yl)propanoic acid
2137470-97-2 95.0%
10.0g
$4236.0 2025-03-16

Additional information on 4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]-

Exploring the Properties and Applications of 4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- (CAS No. 2137470-97-2)

4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- (CAS No. 2137470-97-2) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and cyclopropylcarbonyl moieties, offers a versatile scaffold for drug discovery and development. Researchers are increasingly focusing on its potential as a bioactive intermediate due to its structural complexity and functional group diversity.

In recent years, the demand for custom synthesis and high-purity intermediates like 4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- has surged, driven by advancements in targeted drug delivery and small molecule therapeutics. Its CAS No. 2137470-97-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. The compound’s ability to modulate enzyme interactions and receptor binding makes it a candidate for studying neurological pathways and metabolic disorders.

One of the trending topics in the scientific community is the role of piperidine derivatives in addressing drug resistance. 4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- is being explored for its potential to enhance drug efficacy and reduce side effects. Its cyclopropyl group contributes to improved pharmacokinetic properties, a feature highly sought after in preclinical research. This aligns with the growing interest in personalized medicine and precision therapeutics.

From a synthetic perspective, the compound’s chiral center and amide linkage present opportunities for stereoselective synthesis, a hot topic in green chemistry. Researchers are optimizing catalytic methods to produce 4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- with minimal waste, addressing the demand for sustainable chemical processes. This approach resonates with the global push toward environmentally friendly manufacturing.

In the context of AI-driven drug discovery, CAS No. 2137470-97-2 is often included in virtual screening libraries. Its structural features are analyzed using machine learning algorithms to predict bioactivity and toxicity profiles. This intersection of computational chemistry and experimental validation highlights the compound’s role in modern drug development pipelines.

Another area of interest is the compound’s potential in peptide mimetics, a field gaining traction for treating chronic diseases. The α-[(cyclopropylcarbonyl)amino] group in 4-Piperidinepropanoic acid mimics natural peptide bonds, enabling the design of stable therapeutic agents. This application is particularly relevant to age-related disorders and immune system modulation, topics frequently searched in biomedical literature.

Quality control and analytical characterization of 4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- are critical for ensuring its suitability in high-value applications. Techniques like HPLC, NMR, and mass spectrometry are employed to verify its chemical purity and structural integrity. These protocols align with regulatory standards, a key concern for pharmaceutical manufacturers.

In summary, 4-Piperidinepropanoic acid, α-[(cyclopropylcarbonyl)amino]- (CAS No. 2137470-97-2) represents a multifaceted compound with broad implications in drug discovery, sustainable synthesis, and biomolecular research. Its integration into cutting-edge technologies and alignment with industry trends ensure its continued relevance in scientific advancements.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.